2-(4-Chlorophenyl)ethane-1-sulfonamide

• IUPAC Name: 2-(4-chlorophenyl)ethanesulfonamide
• InChI: InChI=1S/C8H10ClNO2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-4H,5-6H2,(H2,10,11,12)
• InChI Key: VGAKRQYYRQVIOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCS(=O)(=O)N)Cl
• Molecular Formula: C8H10ClNO2S
• Molecular Weight: 219.69 g/mol
• CAS RN: 1240628-06-1

Description

2-(4-Chlorophenyl)ethane-1-sulfonamide is a chemical compound with the molecular formula C8H10ClNO2S and a molecular weight of 219.69. It is offered by several chemical manufacturers.

Molecular Structure Analysis

The molecular structure of 2-(4-Chlorophenyl)ethane-1-sulfonamide consists of a sulfonyl group (O=S=O) connected to an amine group (−NH2). More detailed structural analysis may require advanced techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis and Antiviral Activity

Chen et al. (2010) synthesized derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide, revealing certain derivatives to possess anti-tobacco mosaic virus activity. This research highlights the potential of sulfonamide derivatives in antiviral applications (Chen et al., 2010).

Environmental Remediation

Ding and Xu (2016) studied the dechlorination of DDT and its metabolites by sulfide in the presence of black carbon, offering insights into using sulfonamide derivatives for environmental remediation, particularly in soil and sediment decontamination (Ding & Xu, 2016).

Analytical Chemistry Applications

Kou et al. (1995) explored a sulfonate derivatization reagent for use in liquid chromatography, indicating the role of sulfonamide-based compounds in enhancing analytical chemistry techniques (Kou et al., 1995).

Biological Research

Gunsalus et al. (1978) synthesized analogues of 2-(methylthio)ethanesulfonate for investigating their activity in the methyl coenzyme M reductase system, demonstrating the relevance of sulfonamide derivatives in biochemical research (Gunsalus et al., 1978).

Materials Science

Rusu et al. (2007) investigated the electronic transport mechanism in thin films of poly(azomethine sulfone)s, illustrating the potential of sulfonamide compounds in the development of semiconducting materials (Rusu et al., 2007).

Mechanism of Action

Target of Action

Sulfonamide-based compounds are known to have a wide range of targets due to their versatile nature .

Mode of Action

Sulfonamides, in general, are known to inhibit the multiplication of bacteria by acting as competitive inhibitors of p-aminobenzoic acid in the folic acid metabolism cycle .

Biochemical Pathways

Related compounds like ddt have been shown to undergo several aerobic metabolic pathways in different organisms .

Pharmacokinetics

Similar compounds like ddt are known to be deposited and stored in fatty tissues, indicating lipophilic properties .

Result of Action

Sulfonamides are known to have bacteriostatic effects, inhibiting the growth of bacteria by interfering with their folic acid metabolism .

Action Environment

The suzuki–miyaura cross-coupling reaction, which is used in the synthesis of similar compounds, is known to be environmentally benign and tolerant to various functional groups .